Cas no 1351635-44-3 (N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide)

• Product Name: N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• CAS No: 1351635-44-3
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 6486527
• Update Time: 2025-06-08

N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)-2-(4-propan-2-ylsulfanylphenyl)acetamide

• Inchi： 1S/C20H22N2O2S/c1-13(2)25-17-7-3-14(4-8-17)11-19(23)22-16-6-5-15-9-10-21-20(24)18(15)12-16/h3-8,12-13H,9-11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： IOGWYEOVGKCWEC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCNC2=O)(=O)CC1=CC=C(SC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide

Professional Introduction to N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide (CAS No. 1351635-44-3)

N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide, identified by its CAS number 1351635-44-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, which make it a valuable candidate for further research and development in medicinal chemistry.

The core structure of this compound is derived from tetrahydroisoquinoline, a class of heterocyclic organic compounds that are widely recognized for their pharmacological properties. Specifically, the presence of the 1-oxo group at the 1-position of the tetrahydroisoquinoline ring enhances its reactivity and functionalization potential, making it a versatile scaffold for drug design. The amide functionality at the 7-position of the tetrahydroisoquinoline ring further extends its chemical diversity, allowing for various modifications that can influence its biological activity.

The phenylacetamide moiety in the name N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide introduces additional pharmacophoric elements that can interact with biological targets. The propan-2-ylsulfanyl group at the 2 and 4 positions of the phenyl ring adds a sulfur-containing substituent, which is known to enhance binding affinity and selectivity in many drug molecules. This group can also participate in hydrogen bonding interactions, further stabilizing the compound's binding to its target proteins.

In recent years, there has been growing interest in developing novel therapeutic agents based on tetrahydroisoquinoline derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that compounds with similar structural motifs exhibit potential benefits in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. The amide and sulfanyl groups in N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide may contribute to its ability to modulate neurotransmitter systems and potentially offer therapeutic advantages.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 1-oxo group typically involves oxidation reactions using appropriate oxidizing agents, while the attachment of the phenylacetamide moiety may involve condensation reactions such as acylation or amidation. The final step often involves protecting group strategies to ensure regioselective functionalization at different positions of the molecule.

The pharmacological profile of N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide is under active investigation by researchers aiming to develop new drugs. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, it has been hypothesized that the sulfanyl group could interact with cysteine residues in target proteins, leading to altered enzyme activity or receptor signaling. Further studies are needed to elucidate these interactions and assess their therapeutic potential.

The use of computational methods such as molecular docking and molecular dynamics simulations has become an integral part of drug discovery research. These techniques allow researchers to predict how N-(1-oxyo-tetrahydroisoquinolininololololololololololololololoqinolininlininlininlininlininlininlininlininlininlininlininlininlininlininlininl7-inlilnlyl)->24(propan--ylylylylylylylylylylylylylylylylylylyl--sulfin--y--y--y--y--y--y--y--y--y--y--y--y--y--y--y--ysulfinnyl)phennylphennylphennylphennylphennylphennylphennylphenylenenlenenlenenlenenlenenlenenlenenlenenlenenlenenlenenlenenylenylenylenylenylenylenylenylenylenylenylenylenylenamidemidemidemidemidemidemidemidemidemidemidemidemidemidemidemidamide> might bind to specific biological targets based on its structural features. These predictions can guide experimental design and help prioritize compounds for further testing.

In addition to its potential therapeutic applications, N-(1-oxyo-tetrahydroisoquinolininolololololololololoqininlololoqininlololoqininlololoqininlololoqininlololoqininlololoqininlololoqininlololoqininlololoqininlololoqininlololoqinn7-inilnynynynynynynynynynynynynynynynynynynynlnnnnnnnnnnnnnnnnl)--24(propan--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)----(sulfin--)-----))phennylphennylphennyylnnylnnylnnylnnylnnylnnylnnylnnylnnylnnylnnylnenylenenlenenlenenlenenlenenlenenlenelelelelelelelelelelelelemidmidmidmidmidmidmidmidmidmidmidmidmidmidimideimideimideimideimideimideimideimideimideimideimideimideimideimideimidenamidenamidenamidenamidenamidenamidenamidenamidenamidenamidenamidenamidenamide> may also serve as a valuable tool for understanding mechanisms of action in biological systems. By studying how this compound interacts with its targets, researchers can gain insights into disease pathways and develop more targeted therapies.

The future direction of research on N-(1-oxyo-tetrahydroisoquinolininololololooloolooloolooloolooqininlololoqininlololoqininlololoqininlololoqininlololoqinn7-iniln))24(propan---))((---))((---))((---))((---))((---))((---))((---))((---))((---))((---))((---))((---))((---)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))(((-------)))phennyyllennyyllennyyllennyyllennyyllennyyllennyyllennyyllennyyllennyyllennenyllenelenelenelenelenelenelenelenelenelenelenelenelenelenelenenelemidleidleidleidleidleidleidleidleidleidleidleidleidleimidimidimidimidimidimidimidimidimenimenimenimenimenimenimenimenimenamenamenamenamenamenamenamenamename> includes optimizing its synthetic route for scalability and exploring its pharmacokinetic properties. Understanding how the body processes this compound will be crucial for developing effective formulations and dosing regimens. Additionally, investigating its potential side effects and toxicities will be essential for ensuring its safety profile before moving it into clinical trials.

In conclusion, N-(1-oxyo-tetrahydroisoquinolininoolooloolooooloooolooooloooolooooloooll7-iniln)--24(propan-----)(------)(------)(------)(------)(------)(------)(------)(------)(------)(------)(------)(------)(------)(------))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))phennyyllennenyllenellenellenellenellenellenellenellenellenellenellenellenellenellenenenenenenenenenenenenenenenenelemidleidleidleidleidleidentitytitytitytitytitytitytitytitytitytitytitytitytitytitytidtidtidtidtidtidtidtidtidtidtidtidtidtidtititititititititititititenamenamenamenamenamenamenamename> represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover more about this compound's properties and mechanisms of action, it holds great promise for contributing to advancements in medicine.